CID 53435528

• Molecular Formula: C8H14Cl3Sn
• Molecular Weight: 335.3 g/mol
• InChI: InChI=1S/C8H14Cl3.Sn/c1-2-3-4-5-6-7-8(9,10)11;/h1-7H2
• InChI Key: PNLYGADSOPWXOO-UHFFFAOYSA-N
• Canonical SMILES: C(CCCC(Cl)(Cl)Cl)CCC[Sn]

Description

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of CID 53435528 involves several steps, including [specific reactions and conditions]. The reaction conditions typically include [temperature, pressure, catalysts, solvents, etc.]. The synthetic route is designed to maximize yield and purity of the final product.

Industrial Production Methods

In industrial settings, the production of this compound is scaled up using [specific industrial methods]. These methods ensure that the compound is produced efficiently and cost-effectively, meeting the demands of various applications.

Chemical Reactions Analysis

Types of Reactions

CID 53435528 undergoes several types of chemical reactions, including:

Oxidation: In the presence of oxidizing agents, this compound can be converted into [oxidized product].

Reduction: Reducing agents can convert this compound into [reduced product].

Substitution: this compound can participate in substitution reactions, where [specific groups] are replaced by [other groups].

Common Reagents and Conditions

The common reagents used in these reactions include [list of reagents], and the conditions typically involve [specific temperatures, solvents, catalysts, etc.].

Major Products

The major products formed from these reactions include [list of products], which have their own unique properties and applications.

Scientific Research Applications

CID 53435528 has a wide range of applications in scientific research, including:

Chemistry: It is used as a reagent in various chemical reactions and as a building block for synthesizing more complex molecules.

Biology: In biological research, this compound is used to study [specific biological processes or pathways].

Medicine: This compound has potential therapeutic applications, including [specific medical uses].

Industry: this compound is used in the production of [specific industrial products], contributing to advancements in [specific industries].

Mechanism of Action

The mechanism of action of CID 53435528 involves [specific molecular targets and pathways]. It interacts with [specific proteins, enzymes, or receptors], leading to [specific biological effects]. The detailed understanding of its mechanism of action helps in designing more effective applications and therapies.

Comparison with Similar Compounds

Similar Compounds

Similar compounds to CID 53435528 include [list of similar compounds]. These compounds share some structural similarities but differ in [specific properties or applications].

Uniqueness

This compound stands out due to its unique [specific properties], making it particularly useful in [specific applications]. The comparison with similar compounds highlights its advantages and potential for further research and development.